Cas no 1336410-17-3 (2-(2R)-2-aminopropylbenzene-1,4-diol)

• Product Name: 2-(2R)-2-aminopropylbenzene-1,4-diol
• CAS No: 1336410-17-3
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• CID: 6559669
• PubChem ID: 130691297
• Update Time: 2024-01-13

2-(2R)-2-aminopropylbenzene-1,4-diol Chemical and Physical Properties

Names and Identifiers

• 2-(2R)-2-aminopropylbenzene-1,4-diol
• 2-[(2R)-2-aminopropyl]benzene-1,4-diol
• 1336410-17-3
• EN300-1870084

• Inchi： 1S/C9H13NO2/c1-6(10)4-7-5-8(11)2-3-9(7)12/h2-3,5-6,11-12H,4,10H2,1H3/t6-/m1/s1
• InChI Key： TYWAQPHUBWNPMP-ZCFIWIBFSA-N
• SMILES： OC1C=CC(=CC=1C[C@@H](C)N)O

Computed Properties

• Exact Mass: 167.094628657g/mol
• Monoisotopic Mass: 167.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 66.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives